1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethoxy)phenyl)urea

• IUPAC Name: 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-[4-(trifluoromethoxy)phenyl]urea
• InChI: InChI=1S/C20H18F3N3O5/c21-20(22,23)31-15-4-1-12(2-5-15)24-19(28)25-13-9-18(27)26(11-13)14-3-6-16-17(10-14)30-8-7-29-16/h1-6,10,13H,7-9,11H2,(H2,24,25,28)
• InChI Key: UZKCAZCBCJFPNH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N3CC(CC3=O)NC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C20H18F3N3O5
• Molecular Weight: 437.4 g/mol

Description

1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(4-(trifluoromethoxy)phenyl)urea is a useful research compound. Its molecular formula is C20H18F3N3O5 and its molecular weight is 437.375. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Insights

The chemical compound under discussion is a complex molecule that is not directly mentioned in available literature. However, research on similar structures provides valuable insights into the applications and significance of related compounds in scientific research. For example, the synthesis and structural analysis of chlorfluazuron, a benzoylphenylurea insecticide, demonstrates the importance of understanding molecular configurations for the development of effective pesticides (Cho, Kim, Lee, & Kim, 2015). This type of research contributes to the design of compounds with specific biological activities.

Biological Activities and Potential Applications

Research on urea derivatives highlights their potential in various biological applications. For instance, the synthesis and evaluation of a series of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as anticancer agents point towards the utility of such compounds in medicinal chemistry, particularly as potential BRAF inhibitors (Feng et al., 2020). Additionally, the antimicrobial activity of substituted dibenzo dioxaphosphocin-6-yl ureas indicates the potential of urea derivatives in developing new antimicrobial agents (Haranath et al., 2004).

Catalysis and Synthetic Methodologies

The exploration of novel synthetic methodologies involving urea compounds, such as the reported efficient synthesis of new 3,4-dihydropyrimidin-2(1H)-ones incorporating a phenyl moiety catalyzed by TMSCl and Co(OAc)2.4H2O, showcases the role of these compounds in facilitating chemical reactions (Kefayati, Fakhriyannejad, & Mohammadi, 2009). Such research contributes to the advancement of green chemistry by developing more efficient and environmentally friendly synthetic routes.

Environmental and Analytical Applications

The study of dibenzofuran- and dibenzo-p-dioxin-degrading enzymes, such as 2,2',3-trihydroxybiphenyl dioxygenase from Sphingomonas sp., illustrates the environmental significance of understanding the biochemical degradation pathways of persistent organic pollutants (Happe et al., 1993). This research is crucial for developing bioremediation strategies to mitigate environmental pollution.